Cas no 42951-39-3 (2-Methyl-1-octyl-1H-indole)

• Product Name: 2-Methyl-1-octyl-1H-indole
• CAS No: 42951-39-3
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• MDL: MFCD04972092
• CID: 55640
• PubChem ID: 170708
• Update Time: 2025-06-08

2-Methyl-1-octyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-octyl-1H-indole
• 1-octyl-2-methylindole
• 2-methyl-1-octylindole
• DTXSID6068438
• 1-n-octyl-2-methylindole
• AKOS005259042
• 2-Methyl-N-octylindole
• MOVCYDNEZZZSLV-UHFFFAOYSA-N
• 1- octyl- 2-methylindole
• BS-42351
• 42951-39-3
• NS00031270
• N-octyl-2-methylindole
• 2-methyl-1-octyl-indole
• EINECS 256-016-5
• MUE6LN74XG
• 2-methyl-1-n-octylindole
• FT-0639818
• F76937
• MFCD04972092
• 1H-Indole, 2-methyl-1-octyl-
• UNII-MUE6LN74XG
• Taxifolinordihydroquercetin
• CS-0359304
• M-4280
• C17H25N
• AC-28911
• A826080
• SCHEMBL4212491
• DB-051002
• DTXCID3040198

• MDL： MFCD04972092
• Inchi： 1S/C17H25N/c1-3-4-5-6-7-10-13-18-15(2)14-16-11-8-9-12-17(16)18/h8-9,11-12,14H,3-7,10,13H2,1-2H3
• InChI Key： MOVCYDNEZZZSLV-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC2C=CC=CC1=2)CCCCCCCC

Computed Properties

• Exact Mass: 243.19900
• Monoisotopic Mass: 243.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 0.94
• Boiling Point: 367.3 ºC at 760 mmHg
• Flash Point: 175.9ºC
• Refractive Index: 1.526
• PSA: 4.93000
• LogP: 5.31020

Additional information on 2-Methyl-1-octyl-1H-indole

Comprehensive Guide to 2-Methyl-1-octyl-1H-indole (CAS No. 42951-39-3): Properties, Applications, and Industry Insights

2-Methyl-1-octyl-1H-indole (CAS No. 42951-39-3) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in fragrance, pharmaceutical, and material science research. This compound features a unique molecular structure combining an octyl chain and a methyl-substituted indole core, making it valuable for applications requiring controlled hydrophobicity and aromatic stability. Its CAS registry number, 42951-39-3, serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for sustainable aroma chemicals and bioactive intermediates has surged, positioning 2-Methyl-1-octyl-1H-indole as a compound of interest. Its compatibility with green chemistry principles aligns with global trends toward eco-friendly synthesis methods. Analytical studies highlight its stability under varying pH conditions, a trait leveraged in long-lasting fragrance formulations and encapsulation technologies.

The compound’s structure-activity relationship (SAR) has been explored for potential non-toxic antimicrobial agents, addressing growing consumer concerns about synthetic additives. Researchers emphasize its low irritation profile, making it suitable for cosmetic applications, particularly in premium skincare products. Notably, its volatility profile allows for controlled release in air fresheners and diffusers, a feature highly sought after in the home care industry.

From a synthetic perspective, 2-Methyl-1-octyl-1H-indole is often synthesized via Fischer indole synthesis or alkylation reactions, with yields optimized through catalyst selection. Recent patents describe novel purification techniques to achieve >99% purity, meeting stringent standards for high-performance materials. Its logP value (octanol-water partition coefficient) of approximately 6.2 indicates strong lipid solubility, explaining its efficacy in lipophilic delivery systems.

Market analysts note rising interest in indole-based functional materials, driven by advancements in OLED technology and organic semiconductors. While 42951-39-3 is not yet a household name, its derivatives show promise in flexible electronics due to their electron-donating properties. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory precautions are recommended.

For researchers investigating structure-property relationships, this compound offers a versatile scaffold. Its N-alkylation pattern allows for tailored modifications, enabling applications ranging from flavor enhancers to liquid crystal formulations. As industries prioritize multifunctional additives, 2-Methyl-1-octyl-1H-indole stands out for its balance of aromaticity and aliphatic flexibility.

In conclusion, CAS No. 42951-39-3 represents a nexus of innovation across multiple disciplines. Its adaptability to bio-based synthesis routes and compatibility with circular economy models ensure its relevance in future industrial applications. Ongoing studies aim to unlock further potential in controlled-release systems and smart materials, solidifying its role as a high-value chemical entity.